Cas no 745048-56-0 (1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI))

1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI) structure
745048-56-0 structure
Product Name:1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI)
CAS No:745048-56-0
MF:C9H8N2O2
MW:176.172021865845
CID:560670
PubChem ID:11819553
Update Time:2025-04-19

1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI)
    • 1H-Benzimidazole-7-carboxylicacid, 4-methyl-
    • 7-methyl-3H-benzimidazole-4-carboxylic acid
    • 7-Methyl-1H-benzimidazole-4-carboxylic acid
    • 745048-56-0
    • ITRPGAZEZJLAIX-UHFFFAOYSA-N
    • SCHEMBL1355302
    • DTXSID00473715
    • 1H-Benzimidazole-4-carboxylic acid,7-methyl-(9ci)
    • SCHEMBL14035178
    • 4-Methyl-1H-benzimidazole-7-carboxylic acid
    • Inchi: 1S/C9H8N2O2/c1-5-2-3-6(9(12)13)8-7(5)10-4-11-8/h2-4H,1H3,(H,10,11)(H,12,13)
    • InChI Key: ITRPGAZEZJLAIX-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C)C2=C1NC=N2)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66Ų
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